Cas no 56240-38-1 (o-tert-Butyl-a-chlorotoluene)
o-tert-Butyl-α-chlorotoluene is a chlorinated aromatic compound characterized by the presence of a tert-butyl group and a chloro substituent on the toluene framework. This structure imparts steric hindrance and reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of specialty chemicals and fine pharmaceuticals. Its tert-butyl group enhances stability, while the α-chloro functionality allows for further functionalization via nucleophilic substitution or coupling reactions. The compound is typically employed in controlled environments due to its reactivity. It is commonly utilized in research and industrial applications where tailored aromatic building blocks are required. Proper handling and storage are essential to maintain its integrity.
o-tert-Butyl-a-chlorotoluene structure
Product Name:o-tert-Butyl-a-chlorotoluene
CAS No:56240-38-1
MF:C11H15Cl
MW:182.689802408218
MDL:MFCD18973229
CID:368633
PubChem ID:92075
Update Time:2025-05-28
o-tert-Butyl-a-chlorotoluene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(chloromethyl)-2-(1,1-dimethylethyl)-
- 1-(chloromethyl)-2-tert-butyl-benzene
- 1-tert-butyl-2-(chloromethyl)benzene
- o-tert-Butylbenzylchloride
- 56240-38-1
- SCHEMBL4574280
- 2-tert-Butylbenzyl chloride
- 1-(tert-Butyl)-2-(chloromethyl)benzene
- Benzene, 1-(chloromethyl)-2-(1,1-dimethylethyl)-
- DTXSID6069088
- AKOS017514615
- o-tert-Butyl-a-chlorotoluene
- EN300-1982091
-
- MDL: MFCD18973229
- Inchi: 1S/C11H15Cl/c1-11(2,3)10-7-5-4-6-9(10)8-12/h4-7H,8H2,1-3H3
- InChI Key: FCNALCYSVKFCNX-UHFFFAOYSA-N
- SMILES: ClCC1C=CC=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 182.08635
- Monoisotopic Mass: 182.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.993
- Boiling Point: 230.2°C at 760 mmHg
- Flash Point: 89.6°C
- Refractive Index: 1.503
- PSA: 0
o-tert-Butyl-a-chlorotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B903160-10mg |
o-tert-Butyl-a-chlorotoluene |
56240-38-1 | 10mg |
$ 230.00 | 2023-09-08 | ||
| TRC | B903160-50mg |
o-tert-Butyl-a-chlorotoluene |
56240-38-1 | 50mg |
$ 1051.00 | 2023-09-08 | ||
| TRC | B903160-100mg |
o-tert-Butyl-a-chlorotoluene |
56240-38-1 | 100mg |
$ 1777.00 | 2023-09-08 | ||
| Enamine | EN300-1982091-0.05g |
1-tert-butyl-2-(chloromethyl)benzene |
56240-38-1 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1982091-0.1g |
1-tert-butyl-2-(chloromethyl)benzene |
56240-38-1 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1982091-0.25g |
1-tert-butyl-2-(chloromethyl)benzene |
56240-38-1 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1982091-0.5g |
1-tert-butyl-2-(chloromethyl)benzene |
56240-38-1 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1982091-1.0g |
1-tert-butyl-2-(chloromethyl)benzene |
56240-38-1 | 1g |
$1142.0 | 2023-05-25 | ||
| Enamine | EN300-1982091-2.5g |
1-tert-butyl-2-(chloromethyl)benzene |
56240-38-1 | 2.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-1982091-5.0g |
1-tert-butyl-2-(chloromethyl)benzene |
56240-38-1 | 5g |
$3313.0 | 2023-05-25 |
o-tert-Butyl-a-chlorotoluene Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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